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Compound of Interest

Compound Name: (3-Aminopropyl)glycine

Cat. No.: B3179748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(3-Aminopropyl)glycine, with the Chemical Abstracts Service (CAS) number 2875-41-4, is a

glycine derivative that holds potential for various applications in research and development.

This technical guide provides a comprehensive overview of its chemical and physical

properties, along with available safety information. At present, detailed biological activity,

specific mechanisms of action, and established experimental protocols for this compound are

not extensively documented in publicly available scientific literature. This document serves as a

foundational resource, summarizing the existing knowledge and identifying areas for future

investigation.

Chemical and Physical Properties
(3-Aminopropyl)glycine, also known by its IUPAC name 2-(3-aminopropylamino)acetic acid,

possesses a molecular formula of C5H12N2O2 and a molecular weight of 132.16 g/mol .[1] A

summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of (3-Aminopropyl)glycine
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Property Value Source

CAS Number 2875-41-4 [1]

IUPAC Name
2-(3-aminopropylamino)acetic

acid
[1]

Molecular Formula C5H12N2O2 [1]

Molecular Weight 132.16 g/mol [1]

Boiling Point 287.8 ± 20.0 °C at 760 mmHg

Physical Form Solid

Purity
Typically ≥95% (commercial

grade)

Storage Temperature 4°C

XLogP3 -3.5 [1]

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 4 [1]

Synthesis
A detailed, peer-reviewed synthesis protocol specifically for (3-Aminopropyl)glycine is not

readily available in the current body of scientific literature. However, general methods for the

synthesis of N-substituted amino acids can be conceptually applied. One plausible, though

unverified, approach is illustrated in the logical workflow below. This diagram represents a

hypothetical synthetic route and should not be considered an established experimental

protocol.
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Oxidation of Alcohol to Carboxylic Acid

Deprotection

(3-Aminopropyl)glycine
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Caption: Hypothetical synthesis workflow for (3-Aminopropyl)glycine.

Biological Activity and Mechanism of Action
Currently, there is a notable absence of specific data regarding the biological activity and

mechanism of action of (3-Aminopropyl)glycine in peer-reviewed literature. While it is a

derivative of glycine, an important neurotransmitter and metabolic precursor, one cannot

directly extrapolate the biological functions of glycine to this modified structure.[2]
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Some commercial suppliers note that amino acid derivatives, in a very general sense, have

been explored as ergogenic supplements, potentially influencing anabolic hormone secretion

and providing fuel during exercise.[2] However, no specific studies were found to substantiate

these claims for (3-Aminopropyl)glycine.

A study on a more complex, structurally related compound, N′-(3-Aminopropyl)-N-(3′-

(carbamoyl cholesteryl) propyl)-glycine amide, has shown its utility in forming liposomes for

gene delivery. This suggests a potential application for derivatives of (3-Aminopropyl)glycine
in the field of drug delivery, though this is not a direct biological activity of the core molecule

itself.

Further research, including in vitro and in vivo studies, is required to elucidate the specific

biological targets, efficacy, and potential therapeutic applications of (3-Aminopropyl)glycine.

Experimental Protocols
The lack of published research on the specific biological effects of (3-Aminopropyl)glycine
means there are no established, detailed experimental protocols available for this compound.

For researchers interested in investigating this molecule, a logical experimental workflow would

involve a series of screening and characterization assays.
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Initial Screening

Functional Assays

Mechanistic Studies

In Vivo Validation

Cytotoxicity Assays (e.g., MTT, LDH)

Cell-based Functional Assays (e.g., Calcium Imaging, Reporter Gene Assays)

Receptor Binding Assays (e.g., for Glycine Receptors)

Signaling Pathway Analysis (e.g., Western Blot for p-ERK) Gene Expression Analysis (e.g., qPCR, RNA-seq)

Enzyme Inhibition/Activation Assays

Animal Model of Disease
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Caption: Logical workflow for investigating the biological activity of (3-Aminopropyl)glycine.

Safety Information
Based on commercially available safety data sheets, (3-Aminopropyl)glycine is associated

with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Standard precautionary measures should be taken when handling this compound, including the

use of personal protective equipment such as gloves, safety glasses, and a lab coat. Work

should be conducted in a well-ventilated area.

Conclusion and Future Directions
(3-Aminopropyl)glycine (CAS 2875-41-4) is a chemical compound with well-defined physical

and chemical properties but limited available biological data. The information presented in this

guide is based on data from chemical databases and supplier information. There is a clear

need for further research to understand the synthesis, biological activity, and potential

applications of this molecule. Future studies should focus on establishing a reliable synthesis

protocol, screening for biological activity across various targets, and elucidating any relevant

mechanisms of action. Such research will be crucial in determining the potential of (3-
Aminopropyl)glycine in drug development and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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